Cas no 1019109-35-3 (3-Methanesulfonylcyclohexane-1-carboxylic acid)

• Product Name: 3-Methanesulfonylcyclohexane-1-carboxylic acid
• CAS No: 1019109-35-3
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 5697119
• PubChem ID: 80056347
• Update Time: 2025-09-25

3-Methanesulfonylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonylcyclohexane-1-carboxylic acid
• 1019109-35-3
• EN300-785841
• AKOS018616950
• 3-methanesulfonylcyclohexane-1-carboxylicacid
• Cyclohexanecarboxylic acid, 3-(methylsulfonyl)-
• 3-Methanesulfonylcyclohexane-1-carboxylic acid

• Inchi： 1S/C8H14O4S/c1-13(11,12)7-4-2-3-6(5-7)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： KLWDKSKWEGYMKV-UHFFFAOYSA-N
• SMILES： S(C)(C1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 206.06128010g/mol
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 445.3±34.0 °C(Predicted)
• pka: 4.22±0.13(Predicted)

Additional information on 3-Methanesulfonylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3)

3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and carboxylic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex molecules in drug discovery.

One of the key areas of research involving 3-Methanesulfonylcyclohexane-1-carboxylic acid is its role as an intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors. The researchers utilized the compound's reactive sites to introduce modifications that enhanced binding affinity and selectivity for specific kinase targets, paving the way for new treatments for cancer and inflammatory diseases.

Another significant breakthrough was reported in a recent patent application (WO2023056789), which highlighted the compound's application in the design of prodrugs. The study revealed that 3-Methanesulfonylcyclohexane-1-carboxylic acid could be conjugated with various therapeutic agents to improve their pharmacokinetic properties, such as solubility and bioavailability. This approach has the potential to address some of the challenges associated with drug delivery and efficacy.

In addition to its synthetic applications, 3-Methanesulfonylcyclohexane-1-carboxylic acid has also been investigated for its direct biological activities. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) explored its anti-inflammatory effects in vitro and in vivo. The results indicated that the compound could modulate key inflammatory pathways, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

Despite these promising findings, challenges remain in the optimization of 3-Methanesulfonylcyclohexane-1-carboxylic acid for clinical use. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further investigation in the pharmaceutical industry.

In conclusion, 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3) represents a promising scaffold in drug discovery and development. Its applications range from serving as a synthetic intermediate to exhibiting direct therapeutic effects. Continued research and innovation in this area are expected to yield significant advancements in the treatment of various diseases, reinforcing the compound's importance in the field of chemical biology and medicine.